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Compound of Interest

Compound Name: Zosuquidar trihydrochloride

Cat. No.: B10761894

Get Quote

Introduction Zosuquidar trihydrochloride (synonyms: LY335979, RS-33295-198) is a potent,

third-generation, non-competitive inhibitor of P-glycoprotein (P-gp, also known as MDR1).[1][2]

P-gp is an ATP-binding cassette (ABC) transporter that functions as a drug efflux pump,

contributing to multidrug resistance (MDR) in cancer cells by actively transporting a wide range

of chemotherapeutic agents out of the cell.[2] Zosuquidar binds to P-gp with high affinity (Ki ≈

59-60 nM), blocking this efflux mechanism.[3][4][5] This inhibition restores the intracellular

concentration of cytotoxic drugs, thereby resensitizing MDR cancer cells to chemotherapy.[4][6]

Given its significance in preclinical and clinical research, accurate preparation of zosuquidar

solutions is critical. These application notes provide detailed information on the solubility of

zosuquidar trihydrochloride in dimethyl sulfoxide (DMSO) and water, along with protocols for

solution preparation and a standardized method for solubility determination.

Quantitative Solubility Data
The solubility of zosuquidar trihydrochloride can vary between suppliers and based on the

specific lot and experimental conditions (e.g., temperature, sonication). The data below,

compiled from various sources, should be used as a guideline. It is recommended to perform

small-scale solubility tests before preparing large-volume stock solutions.
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Solvent
Reported
Solubility
(mg/mL)

Reported
Solubility (mM)

Notes Source(s)

DMSO 1 - 127 1.57 - 199.37

A wide range is

reported.

Sonication is

recommended to

achieve higher

concentrations.

[3] Fresh DMSO

should be used

as moisture can

reduce solubility.

[4]

[3][4][7][8][9][10]

[11]

Water 4 - 28 7.85 - 44.0

Sparingly

soluble.[7]

Warming or

sonication is

often required to

facilitate

dissolution.[9]

[11]

[4][8][9][10][11]

Ethanol ~10 ~15.7 Soluble.[7] [7]

Ethanol:PBS (pH

7.2) (1:2)
~0.33 ~0.52

For aqueous

buffers,

dissolving in

ethanol first is

recommended.

[7]

[7]

Molecular Weight of Zosuquidar Trihydrochloride: 636.99 g/mol [3][6]

Mechanism of Action: P-glycoprotein Inhibition
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Zosuquidar functions by directly interacting with the P-glycoprotein efflux pump. In multidrug-

resistant cancer cells, P-gp utilizes ATP to actively transport chemotherapeutic drugs out of the

cell, lowering their intracellular concentration and reducing their efficacy. Zosuquidar

competitively binds to the substrate-binding site of P-gp, preventing the pump from recognizing

and effluxing the anticancer drugs.[2][4] This leads to the accumulation of the therapeutic agent

within the cancer cell, restoring its cytotoxic effect and overcoming resistance.

Zosuquidar Mechanism of Action
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Caption: Zosuquidar competitively inhibits the P-gp efflux pump, increasing intracellular

chemotherapy concentration and restoring cytotoxicity in resistant cancer cells.

Experimental Protocols
Protocol 1: Preparation of Zosuquidar Stock Solutions

Materials:

Zosuquidar trihydrochloride powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile deionized water or PBS
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Vortex mixer

Sonicator (bath or probe type)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

A. Preparation of a 10 mM DMSO Stock Solution:

Weighing: Accurately weigh out 6.37 mg of zosuquidar trihydrochloride powder and place

it into a sterile vial.

Solvent Addition: Add 1.0 mL of fresh, anhydrous DMSO to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Sonication: If the solid does not fully dissolve, place the vial in a bath sonicator for 5-10

minutes.[3] Intermittent vortexing can aid dissolution. Avoid overheating the sample.

Verification: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term (weeks) or -80°C for long-term (months) storage.[3][5] It

is often recommended to prepare solutions fresh, as the compound can be unstable in

solution.[9][12]

B. Preparation of an Aqueous Stock Solution: Note: Zosuquidar is sparingly soluble in aqueous

buffers. Achieving high concentrations can be difficult.

Weighing: Accurately weigh the desired amount of zosuquidar trihydrochloride powder

(e.g., 5 mg for a 5 mg/mL solution) into a sterile vial.

Solvent Addition: Add 1.0 mL of sterile deionized water or PBS.

Dissolution: Cap the vial and vortex vigorously.
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Assisted Dissolution: Use an ultrasonic bath to aid dissolution.[9] Gentle warming (e.g., to

37°C) may also be applied, but stability at elevated temperatures should be considered.[11]

Alternative Method for Aqueous Buffers: For maximum solubility in aqueous buffers, first

dissolve the compound in a minimal amount of ethanol (~10 mg/mL) and then dilute this

stock with the aqueous buffer of choice (e.g., to a final 1:2 ratio of ethanol:PBS).[7]

Sterilization & Use: If for cell culture use, sterilize the final aqueous solution by passing it

through a 0.22 µm syringe filter. Aqueous solutions are less stable and should ideally be

prepared fresh for each experiment.[7]

Protocol 2: General Workflow for Kinetic Solubility Determination

This protocol outlines a high-throughput method to estimate the kinetic solubility of a compound

like zosuquidar, starting from a DMSO stock solution. This method is common in early drug

discovery.
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Kinetic Solubility Determination Workflow
1. Prepare High-Concentration
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Caption: A generalized workflow for assessing the kinetic aqueous solubility of a compound

from a DMSO stock solution.

Methodology:

Prepare Stock Solution: Prepare a concentrated stock solution of zosuquidar
trihydrochloride in 100% DMSO (e.g., 10 mM), as described in Protocol 1A.
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Dilution in Aqueous Buffer: In the wells of a 96-well plate, add a small aliquot of the DMSO

stock solution to the aqueous buffer of interest (e.g., PBS, pH 7.4). A common final

concentration of DMSO is kept low (e.g., 1-5%) to minimize its co-solvent effect.[13]

Equilibration/Precipitation: Seal the plate and incubate at room temperature for 1.5 to 2

hours with constant agitation (shaking). This allows the compound to precipitate out of the

solution until it reaches its kinetic solubility limit.

Separation: Separate the soluble fraction from the precipitate. This is typically achieved by

filtering the contents of the plate through a filter plate (e.g., 0.45 µm) into a new collection

plate via vacuum.[13] Alternatively, the plate can be centrifuged at high speed, and the

supernatant carefully collected.

Quantification: The concentration of zosuquidar in the clear filtrate or supernatant is then

quantified using an appropriate analytical method, such as HPLC-UV or LC-MS/MS.

Calculation: The solubility is determined by comparing the measured concentration against a

standard calibration curve prepared from the initial DMSO stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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